Cas no 1401425-69-1 (3-(1-Methyl-1H-imidazol-2-yl)aniline dihydrochloride)

• Product Name: 3-(1-Methyl-1H-imidazol-2-yl)aniline dihydrochloride
• CAS No: 1401425-69-1
• MF: C₁₀H₁₃Cl₂N₃
• MW: 246.136319875717
• MDL: MFCD14584109
• CID: 4698603
• PubChem ID: 71299252
• Update Time: 2025-10-31

3-(1-Methyl-1H-imidazol-2-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-imidazol-2-yl)aniline dihydrochloride
• [3-(1-Methyl-1H-imidazol-2-yl)-phenyl]amine dihydrochloride
• [3-(1-methyl-1H-imidazol-2-yl)phenyl]amine dihydrochloride
• 3-(1-methylimidazol-2-yl)aniline dihydrochloride
• F75643
• 1401425-69-1
• 3-(1-methylimidazol-2-yl)aniline;dihydrochloride
• CS-0445733
• 3-(1-Methyl-1H-imidazol-2-yl)anilinedihydrochloride

• MDL： MFCD14584109
• Inchi： 1S/C10H11N3.2ClH/c1-13-6-5-12-10(13)8-3-2-4-9(11)7-8;;/h2-7H,11H2,1H3;2*1H
• InChI Key： PQZVXVXSEOZELR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C=CN=C1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 245.0486528g/mol
• Monoisotopic Mass: 245.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(1-Methyl-1H-imidazol-2-yl)aniline dihydrochloride

3-(1-Methyl-1H-imidazol-2-yl)aniline Dihydrochloride: A Comprehensive Overview

The compound 3-(1-Methyl-1H-imidazol-2-yl)aniline dihydrochloride (CAS No. 1401425-69-1) is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This compound has garnered attention due to its potential applications in drug discovery, material science, and as an intermediate in the synthesis of various bioactive molecules. In this article, we delve into the structural properties, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 3-(1-Methyl-1H-imidazol-2-yl)aniline dihydrochloride consists of an aniline derivative with a substituted imidazole ring. The imidazole moiety is a five-membered heterocycle containing two nitrogen atoms, which contributes to its unique chemical reactivity and biological activity. The presence of the methyl group on the imidazole ring further enhances its stability and reactivity. This compound exists as a dihydrochloride salt, which is a common form for such nitrogen-containing heterocycles due to their basic nature.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry. For instance, researchers have explored the role of imidazole-containing compounds in inhibiting enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The 3-(1-Methyl-1H-imidazol-2-yl)aniline dihydrochloride structure provides a versatile platform for further functionalization, enabling the creation of novel bioactive agents. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for drug design.

In terms of synthesis, 3-(1-Methyl-1H-imidazol-2-yl)aniline dihydrochloride can be prepared through various methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of aniline derivatives with imidazole precursors under specific conditions. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and selectivity of these reactions. Recent advancements in catalytic methods have also enabled the synthesis of enantiomerically enriched forms of this compound, which are valuable for stereochemical studies.

The applications of 3-(1-Methyl-1H-imidazol-2-yl)aniline dihydrochloride extend beyond medicinal chemistry. It has been utilized as a building block in the construction of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The imidazole moiety acts as a coordinating unit, facilitating the assembly of these materials with potential applications in gas storage, catalysis, and sensing technologies. Additionally, this compound has been explored as a precursor for conducting polymers, which are essential components in electronic devices.

From an environmental perspective, researchers have investigated the biodegradation and toxicity profiles of imidazole derivatives, including 3-(1-Methyl-1H-imidazol-2-yl)aniline dihydrochloride. Studies suggest that these compounds exhibit moderate biodegradability under aerobic conditions; however, their persistence in aquatic environments necessitates careful handling during industrial processes. Regulatory agencies have implemented guidelines to minimize their environmental impact while ensuring safe usage in research and manufacturing.

In conclusion, 3-(1-Methyl-1H-imidazol-2-yl)aniline dihydrochloride stands out as a versatile and valuable compound in contemporary chemistry. Its structural features make it suitable for diverse applications ranging from drug discovery to advanced materials science. As research continues to uncover new synthetic methods and biological activities associated with this compound, its significance in both academic and industrial settings is expected to grow further.